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Compound of Interest

Compound Name: TAS05567

Cat. No.: B12429882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, synthesis, and

preclinical evaluation of TAS05567, a potent and selective spleen tyrosine kinase (Syk)

inhibitor. The information is compiled from publicly available research and patent literature to

serve as a valuable resource for professionals in the field of drug development.

Introduction: The Role of Spleen Tyrosine Kinase in
Disease
Spleen tyrosine kinase (Syk) is a non-receptor tyrosine kinase that plays a critical role in the

signaling pathways of various immune cells.[1][2] It is a key mediator in the downstream

signaling of the B-cell receptor (BCR) and Fc receptors (FcRs), which are essential for the

activation of B-cells, mast cells, macrophages, and neutrophils.[1][2] Dysregulation of Syk-

mediated signaling has been implicated in the pathogenesis of numerous autoimmune and

allergic diseases, including rheumatoid arthritis, immune thrombocytopenic purpura, and

allergic reactions.[1][2] Consequently, Syk has emerged as a promising therapeutic target for

the development of novel anti-inflammatory and immunomodulatory agents.
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TAS05567 was identified by Taiho Pharmaceutical Co., Ltd. as a novel, potent, and highly

selective inhibitor of Syk.[1][2] The discovery process involved the screening of a chemical

library to identify compounds with significant inhibitory activity against Syk. TAS05567 emerged

as a lead candidate due to its high potency and selectivity for Syk over other kinases.

Chemical Structure
The chemical structure of TAS05567 is provided below.

Chemical Name: 3-((3R,4R)-3-((6-amino-5-(4-phenoxyphenyl)-3-pyridinyl)amino)tetrahydro-2H-

pyran-4-yl)amino-1H-pyrazole-4-carboxamide CAS Number: 1429038-15-2 Molecular Formula:

C21H29N9O2 Molecular Weight: 439.52 g/mol

Synthesis of TAS05567
While a specific, detailed synthesis protocol for TAS05567 is not publicly available in peer-

reviewed literature, a likely method of synthesis is described in patent WO2016136865A1, filed

by Taiho Pharmaceutical Co., Ltd. The following is a representative synthetic scheme based on

the examples provided in the patent for structurally similar compounds. This should be

considered an illustrative, rather than a definitive, protocol.

Experimental Workflow for the Synthesis of TAS05567 (Illustrative)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12429882?utm_src=pdf-body-img
https://www.benchchem.com/product/b12429882?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12429882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. researchgate.net [researchgate.net]

2. Meta Title: Taiho Pharmaceutical Co Ltd Patent: Treating Cancer with HSP90 Inhibitor
[pharmaceutical-technology.com]

To cite this document: BenchChem. [In-Depth Technical Guide: Discovery and Synthesis of
TAS05567]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12429882#discovery-and-synthesis-of-tas05567]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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